Cas no 1252137-68-0 (1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride)

• Product Name: 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride
• CAS No: 1252137-68-0
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 4582157
• Update Time: 2025-08-05

1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride

• Inchi： 1S/C14H13N3.ClH/c15-14(10-4-2-1-3-5-10)11-6-7-12-13(8-11)17-9-16-12;/h1-9,14H,15H2,(H,16,17);1H
• InChI Key： BBKHRPSKGJRWQK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1=CC=C2N=CNC2=C1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride

Comprehensive Overview of 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride (CAS No. 1252137-68-0)

The compound 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride (CAS No. 1252137-68-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This hydrochloride salt derivative is particularly noted for its potential applications in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its unique structural properties and its relevance in modern therapeutic strategies.

One of the key reasons 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride is of interest is its role as a building block in medicinal chemistry. The benzodiazole core is a common motif in bioactive molecules, often associated with antimicrobial, antiviral, and anticancer properties. This makes the compound a valuable candidate for further exploration in drug design. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as they can be used to train machine learning models for predicting novel drug candidates.

From a chemical perspective, 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride exhibits notable stability and solubility characteristics, which are critical for its handling and application in laboratory settings. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various in vitro and in vivo studies. Researchers often inquire about the compound’s physicochemical properties, including its melting point, molecular weight, and spectral data, to ensure compatibility with their experimental protocols.

The synthesis of 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride typically involves multi-step organic reactions, with careful attention to yield and purity. Given the growing demand for high-purity chemicals in pharmaceutical research, suppliers and manufacturers emphasize the importance of rigorous quality control measures. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods, which aim to reduce environmental impact while maintaining efficiency.

In terms of applications, 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride is frequently utilized as an intermediate in the synthesis of more complex molecules. Its structural features allow for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This is particularly relevant in the context of fragment-based drug discovery, where small molecules like this serve as starting points for developing potent inhibitors or modulators of biological targets.

Market dynamics for 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride reflect its niche but growing demand. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing such compounds to accelerate their R&D pipelines. Additionally, the rise of personalized medicine and targeted therapies has further underscored the need for specialized intermediates like this one. Suppliers often highlight its availability in various quantities, from milligram to kilogram scales, to cater to both academic and industrial researchers.

Safety and handling guidelines for 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride are another area of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader emphasis on laboratory safety and regulatory compliance in chemical research.

Looking ahead, the future of 1H-1,3-benzodiazol-5-yl(phenyl)methanamine hydrochloride appears promising, with ongoing research exploring its potential in novel therapeutic areas. Its versatility as a chemical intermediate, combined with the increasing adoption of advanced technologies like AI and automation in drug discovery, positions it as a compound of enduring relevance. For researchers and suppliers alike, staying updated on the latest developments and applications of this molecule will be key to leveraging its full potential.